Cas no 102741-53-7 (1,2-Benzisoxazole-3-acetonitrile, 6-nitro-)

• Product Name: 1,2-Benzisoxazole-3-acetonitrile, 6-nitro-
• CAS No: 102741-53-7
• MF: C₉H₅N₃O₃
• MW: 203.154301404953
• CID: 2845562
• Update Time: 2023-04-06

1,2-Benzisoxazole-3-acetonitrile, 6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetonitrile, 6-nitro-

• Inchi： 1S/C9H5N3O3/c10-4-3-8-7-2-1-6(12(13)14)5-9(7)15-11-8/h1-2,5H,3H2
• InChI Key： KLLIAYILKQJOKT-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC([N+]([O-])=O)=C2)C(CC#N)=N1

Computed Properties

• Exact Mass: 203.033091g/mol
• Monoisotopic Mass: 203.033091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.15g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 95.6Ų